Cas no 2680792-42-9 (1-Acetyl-2-phenylpiperidine-2-carboxylic acid)

• Product Name: 1-Acetyl-2-phenylpiperidine-2-carboxylic acid
• CAS No: 2680792-42-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5649100
• PubChem ID: 165939669
• Update Time: 2025-07-22

1-Acetyl-2-phenylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2-phenylpiperidine-2-carboxylic acid
• 2680792-42-9
• EN300-28278082
• 1-Acetyl-2-phenylpiperidine-2-carboxylic acid

• Inchi： 1S/C14H17NO3/c1-11(16)15-10-6-5-9-14(15,13(17)18)12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3,(H,17,18)
• InChI Key： OMRSCBNDGYEOKL-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CCCCN1C(C)=O)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-2-phenylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-Acetyl-2-phenylpiperidine-2-carboxylic acid (CAS No. 2680792-42-9): Properties, Applications, and Research Insights

1-Acetyl-2-phenylpiperidine-2-carboxylic acid (CAS No. 2680792-42-9) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative combines an acetyl group, a phenyl ring, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₄H₁₇NO₃, and precise stereochemistry contribute to its potential bioactivity, particularly in modulating neurological targets.

Recent studies highlight the growing interest in piperidine-based compounds due to their role in central nervous system (CNS) drug development. Researchers are actively exploring 1-Acetyl-2-phenylpiperidine-2-carboxylic acid as a precursor for novel analgesics or cognitive enhancers, aligning with current trends in neurodegenerative disease research. The compound’s carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, or salts with improved pharmacokinetic properties.

From a synthetic chemistry perspective, CAS 2680792-42-9 exemplifies modern advancements in heterocyclic chemistry. Its preparation typically involves multi-step reactions, including Piperidine ring functionalization, N-acetylation, and carboxylation, often achieved via palladium-catalyzed cross-coupling or enantioselective synthesis. These methods resonate with the pharmaceutical industry’s demand for chiral purity and scalability, addressing frequent search queries like "green synthesis of piperidine derivatives" or "stereoselective carboxylation techniques."

The compound’s physicochemical properties—such as its solubility profile (moderate in polar organic solvents) and melting point range (180–185°C)—make it suitable for formulation studies. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity, a topic frequently searched by quality control professionals. Furthermore, its stability under ambient conditions aligns with industrial requirements for non-hazardous chemical intermediates.

In drug discovery, 1-Acetyl-2-phenylpiperidine-2-carboxylic acid serves as a scaffold for designing ligands targeting sigma receptors or ion channels, reflecting the surge in neurological disorder therapeutics. Its phenylpiperidine core shares structural motifs with FDA-approved drugs, driving queries like "piperidine analogs in clinical trials" or "CNS-penetrant small molecules." Computational studies suggest favorable blood-brain barrier permeability, enhancing its appeal for neuropharmacology applications.

Beyond pharmaceuticals, this compound finds niche applications in agrochemicals and specialty materials. Its carboxylic acid group enables conjugation with polymers or nanoparticles, relevant to searches on "functionalized piperidines for material science." Recent patents disclose its utility in creating biodegradable coatings or controlled-release systems, tapping into the sustainability-driven market.

Regulatory and safety assessments indicate that CAS 2680792-42-9 complies with standard laboratory handling protocols, though comprehensive toxicological data remains an area for further research—a point often raised in "safety profiles of novel heterocycles" discussions. Its non-classification as a hazardous substance per GHS criteria ensures broader accessibility for academic and industrial use.

In summary, 1-Acetyl-2-phenylpiperidine-2-carboxylic acid represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from CNS drug candidates to advanced materials, respond to trending scientific inquiries while offering ample opportunities for innovation. As research progresses, this compound may emerge as a keystone in developing next-generation therapeutics and functional materials.